Cas no 345289-69-2 (1H-Pyrazole-5-carboxamide,N-acetyl-3-ethyl-1-methyl-N-[[4-(4-nitrophenoxy)phenyl]methyl]-)

• Product Name: 1H-Pyrazole-5-carboxamide,N-acetyl-3-ethyl-1-methyl-N-[[4-(4-nitrophenoxy)phenyl]methyl]-
• CAS No: 345289-69-2
• MF: C₂₂H₂₂N₄O₅
• MW: 422.433885097504
• CID: 1463877
• Update Time: 2024-08-23

1H-Pyrazole-5-carboxamide,N-acetyl-3-ethyl-1-methyl-N-[[4-(4-nitrophenoxy)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide,N-acetyl-3-ethyl-1-methyl-N-[[4-(4-nitrophenoxy)phenyl]methyl]-
• 1H-Pyrazole-5-carboxamide, N-acetyl-3-ethyl-1-methyl-N-[[4-(4-nitrophenoxy)phenyl]methyl]-

• Inchi： 1S/C22H22N4O5/c1-4-17-13-21(24(3)23-17)22(28)25(15(2)27)14-16-5-9-19(10-6-16)31-20-11-7-18(8-12-20)26(29)30/h5-13H,4,14H2,1-3H3
• InChI Key： HXKOSDXGCMVRCH-UHFFFAOYSA-N
• SMILES： N1(C)C(C(N(C(C)=O)CC2=CC=C(OC3=CC=C([N+]([O-])=O)C=C3)C=C2)=O)=CC(CC)=N1

Computed Properties

• Exact Mass: 422.15916

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 623.1±55.0 °C(Predicted)
• PSA: 107.57
• pka: 0.70±0.10(Predicted)